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Compound of Interest

Compound Name: Buclizine dihydrochloride

Cat. No.: B7823124

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE), operational procedures, and disposal plans
for Buclizine dihydrochloride.

Hazard Overview and Personal Protective
Equipment

Buclizine dihydrochloride is a piperazine derivative and an antihistamine. While some safety
data sheets (SDS) classify it as a non-hazardous substance, others indicate that it may cause
skin, eye, and respiratory irritation[1][2][3][4]. Due to this inconsistency, a cautious approach to
handling is recommended. There are no established occupational exposure limit values for
Buclizine dihydrochloride[1][5][6][7].

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Buclizine
Dihydrochloride
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Protection Type Recommended Equipment  Standard

Safety goggles with side- Conforming to EN 166 (EU) or

Eye/Face Protection ) )
shields or a face shield. NIOSH (US)[8].

Chemical-resistant, impervious
gloves (e.g., nitrile, neoprene).
Clean, body-covering clothing ) ]
) ) Gloves must be inspected prior
Skin Protection or a lab coat. In cases of
S to use[8].
potential significant exposure,
impervious clothing is

recommended.

A NIOSH-approved particulate

respirator is recommended,

especially when handling the Use in a well-ventilated area,
Respiratory Protection powder form where dust or preferably within a fume

mist is apparent and hood[9][10].

engineering controls are not

sufficient.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe
laboratory environment.

[EEN

. Engineering Controls:

Work in a well-ventilated area. A system of local and/or general exhaust is recommended to
keep employee exposures as low as possible[3][4][9].

For procedures that may generate dust or aerosols, use a chemical fume hood[10].

Ensure that a safety shower and an eyewash station are readily accessible[1][5][6].

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing[1][6][11].
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e Avoid the formation of dust and aerosols[1][8].

e Do not breathe dust, fumes, gas, mist, vapors, or spray[3][9].

e Wash hands thoroughly after handling[9][11].

e Do not eat, drink, or smoke in the handling area[9].

» Keep the container tightly closed when not in use[9][11].

3. First Aid Measures:

e If on skin: Wash with plenty of soap and water. Remove contaminated clothing[9].

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing[9].

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing[9].

« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person[1].

« In all cases of exposure, seek medical advice[9].

Disposal Plan

Proper disposal of Buclizine dihydrochloride and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Ildentification and Segregation:

o All waste materials contaminated with Buclizine dihydrochloride should be considered
chemical waste.

o Segregate solid waste from liquid waste.

e Do not mix with other incompatible waste streams.
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2. Containment and Labeling:
e Collect waste in suitable, closed, and clearly labeled containers.

e The label should include "Hazardous Waste" (as a precaution), the name of the chemical
(Buclizine dihydrochloride), and the date.

3. Disposal Method:

o Waste must be disposed of in accordance with federal, state, and local environmental control
regulations[9].

» Do not allow the product to enter drains, soil, or water sources[9].

» Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Workflow for Handling and Disposal of Buclizine
Dihydrochloride
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Caption: Workflow for the safe handling and disposal of Buclizine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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